6β-Hydroxymethylandrosta-1,4-diene-3,17-dione
6β-Hydroxymethylandrosta-1,4-diene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
121021-51-0
VCID:
VC0132094
InChI:
InChI=1S/C20H26O3/c1-19-7-5-13(22)10-17(19)12(11-21)9-14-15-3-4-18(23)20(15,2)8-6-16(14)19/h5,7,10,12,14-16,21H,3-4,6,8-9,11H2,1-2H3/t12-,14-,15-,16-,19+,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)CO
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
6β-Hydroxymethylandrosta-1,4-diene-3,17-dione
CAS No.: 121021-51-0
Reference Standards
VCID: VC0132094
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
| CAS No. | 121021-51-0 |
|---|---|
| Product Name | 6β-Hydroxymethylandrosta-1,4-diene-3,17-dione |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (6R,8R,9S,10R,13S,14S)-6-(hydroxymethyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C20H26O3/c1-19-7-5-13(22)10-17(19)12(11-21)9-14-15-3-4-18(23)20(15,2)8-6-16(14)19/h5,7,10,12,14-16,21H,3-4,6,8-9,11H2,1-2H3/t12-,14-,15-,16-,19+,20-/m0/s1 |
| Standard InChIKey | DAXJNUBSBFUTRP-JKNDIDBPSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C[C@H](C4=CC(=O)C=C[C@]34C)CO |
| SMILES | CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)CO |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)CO |
| Synonyms | 6β-(Hydroxymethyl)androsta-1,4-dien-3,17-dione; USP Exemestane Related Compound B; |
| PubChem Compound | 11842920 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume